Cas no 124843-18-1 (PECTIN(FROMAPPLE))

PECTIN(FROMAPPLE) structure
PECTIN(FROMAPPLE) structure
Product Name:PECTIN(FROMAPPLE)
CAS No:124843-18-1
MF:C47H68O16
MW:889.033236503601
CID:820181
Update Time:2025-04-19

PECTIN(FROMAPPLE) Chemical and Physical Properties

Names and Identifiers

    • PECTIN(FROMAPPLE)
    • Pectenotoxin 1, 18-carboxy-18-de(hydroxymethyl)-
    • Pectenotoxin 6
    • Apple pectin
    • 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-22(13H)-carboxylic acid, 2,3,3a,5,6,7,8,9,10,14,15,16,17,18,19,20,21,23,24,26,27,28,29,30,31,35a-hexacosahydro-15-hydroxy-6,16,29,31,33-pentamethyl-5,18-dioxo-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-...
    • PECTIN(FROMAPPLE) USP/BP/EP
    • Inchi: 1S/C47H68O16/c1-25-9-10-31-33(21-36(56-31)47(54)38(49)27(3)13-19-55-47)57-40(51)28(4)30-8-7-14-45(58-30)16-11-32(59-45)39(50)43(6)23-29(48)37(62-43)34-24-44(41(52)53)17-18-46(60-34,63-44)35-12-15-42(5,61-35)22-26(2)20-25/h9-10,20,26-28,30-39,49-50,54H,7-8,11-19,21-24H2,1-6H3,(H,52,53)/b10-9+,25-20+/t26-,27+,28+,30-,31+,32-,33+,34+,35+,36-,37-,38+,39-,42+,43+,44-,45+,46-,47+/m0/s1
    • InChI Key: IJSPTHZVVHPQQN-GFWDZPHRSA-N
    • SMILES: C([C@@]12C[C@]3([H])[C@]4([H])C(C[C@@]([C@H]([C@]5([H])CC[C@@]6(CCC[C@@]([H])([C@H](C(=O)O[C@]7([H])C[C@@]([H])([C@]8(OCC[C@@H](C)[C@H]8O)O)O[C@]7([H])C=CC(C)=C[C@H](C)C[C@@]7(C)CC[C@@]([H])(O7)[C@](O3)(CC1)O2)C)O6)O5)O)(C)O4)=O)(=O)O |t:44,47,&1:1,3,5,9,10,11,15,19,21,25,28,30,34,36,40,47,50,54,57|

Computed Properties

  • Exact Mass: 888.450736
  • Monoisotopic Mass: 888.450736
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 2
  • Complexity: 1860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 17
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 215
  • XLogP3: 3
  • Tautomer Count: 2
  • Surface Charge: 0

Experimental Properties

  • PSA: 215.20000
  • LogP: 4.31870

PECTIN(FROMAPPLE) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:124843-18-1)PECTIN(FROMAPPLE)
Order Number:LE2422;LE19108
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:42
Price ($):discuss personally
Email:18501500038@163.com

124843-18-1 (PECTIN(FROMAPPLE)) Related Products

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:124843-18-1)PECTIN(FROMAPPLE)
LE2422;LE19108
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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